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Compound of Interest

Compound Name: Guaifenesin dimer

Cat. No.: B582824

Essential Safety and Handling Guide for
Guaifenesin Dimer

This guide provides crucial safety and logistical information for handling Guaifenesin dimer in
a laboratory setting. Given the limited specific safety data available for Guaifenesin dimer, the
following recommendations are based on the well-documented properties of Guaifenesin. It is
imperative to conduct a site-specific risk assessment before handling Guaifenesin dimer and
to consult the substance's specific Safety Data Sheet (SDS) if available.

Immediate Safety Concerns

Guaifenesin is considered a hazardous substance that can be harmful if swallowed and may
cause irritation to the skin, eyes, and respiratory system[1][2]. Prolonged or repeated exposure
can potentially lead to target organ damage[3]. Therefore, avoiding all personal contact,
including the inhalation of dust, is a primary safety precaution[1].

Key Physical and Chemical Properties of Guaifenesin
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Property Value Source
Molecular Formula C10H1404 [415]
Molecular Weight 198.22 g/mol [41[5]
Appearance White or sjlightly grey crystals o
or crystalline aggregate
Melting Point 78.5-79°C [41[6]
Boiling Point 215°C at 19 mmHg [4]
Solubility Soluble in water (1:20 at (4]
25°C), ethanol, and chloroform
Toxicological Data for Guaifenesin
Toxicity Metric Value Species
Oral LD50 1510 mg/kg Rat[1][2]
Intraperitoneal LD50 1000 mg/kg Rat[1]
Intravenous LD50 360 mg/kg Rat[1]
Oral LD50 690 mg/kg Mouse[1]
Intraperitoneal LD50 495 mg/kg Mouse|[2]

Personal Protective Equipment (PPE) Selection

Workflow

The selection of appropriate PPE is critical to ensure safety when handling Guaifenesin dimer.

The following workflow provides a systematic approach to this process.
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Identify Hazards
(Consult SDS for Guaifenesin/Dimer)

Y

Evaluate Task-Specific Risks
(e.g., weighing, dissolving, heating)
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Determine Potential Exposure Routes
(Inhalation, Skin, Eyes, Ingestion)

Phase 1: Risk Assessment

Based on Assessment

Engineering Controls
(Fume Hood, Ventilated Enclosure)

. N

Select Hand Protection Select Body Protection Select Eye/Face Protection Select Respiratory Protection
(Nitrile or Latex Gloves) (Lab Coat, Coveralls for large quantities) (Safety Glasses with Side Shields, Goggles) (Required if dust is generated)

Phase 2: PPE Selection

Proper Donning, Doffing, and Disposal of PPE

A

Regularly Inspect PPE for Damage

Y

Review and Update Procedures as Needed

Phase 3: Implementation & Review

Figure 1. PPE Selection Workflow for Guaifenesin Dimer

Click to download full resolution via product page
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Caption: Figure 1. A logical workflow for assessing risks and selecting appropriate PPE for
handling Guaifenesin dimer.

Operational Plan: Handling Procedures

A systematic approach to handling Guaifenesin dimer is essential to minimize exposure and
ensure a safe laboratory environment.

1. Engineering Controls:
e Always handle Guaifenesin dimer in a well-ventilated area[1].

» Use a laboratory fume hood or other local exhaust ventilation to minimize the generation of
dust and vapors[7].

o Ensure that a safety shower and eyewash station are readily accessible[8].
2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear safety glasses with side shields or chemical safety
goggles[8][9].

e Hand Protection: Use protective gloves, such as nitrile or low-protein, powder-free latex
gloves. Double gloving should be considered. Inspect gloves for any signs of degradation
before and during use[1][9].

» Skin and Body Protection: A standard laboratory coat is suitable for handling small quantities
(up to 500 grams). For larger quantities, a disposable lab coat or coveralls with low
permeability are recommended[1]. Wear closed-toe shoes that cover the entire foot[10].

o Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator
with a P2 filter is required[11]. For significant quantities of airborne dust, a positive-pressure,
full-face respirator may be necessary[1].

3. General Hygiene and Handling Practices:

» Avoid all personal contact with the substance, including inhalation of dust and contact with
skin and eyes[1].
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Do not eat, drink, or smoke in the area where Guaifenesin dimer is handled or stored[1]
[11].

Wash hands thoroughly with soap and water after handling the material[1][9].
Keep containers securely sealed when not in use to prevent contamination and spills[1].

Launder contaminated work clothes separately from other clothing before reuse[1].

Disposal Plan

Proper disposal of Guaifenesin dimer and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

. Waste Collection:

Collect waste Guaifenesin dimer and any contaminated materials (e.g., gloves, paper
towels) in a designated, labeled, and sealed container.

For spills, do not use dry sweeping methods that can generate dust. Instead, dampen the
material with water before carefully sweeping it into a suitable container[1]. A vacuum
cleaner fitted with a HEPA filter can also be used for dry spills[1].

. Spill Response:

Minor Spills: Clean up spills immediately. Wear appropriate PPE, including respiratory
protection, gloves, and safety glasses. Use dry cleanup procedures and avoid generating
dust[1].

Major Spills: Evacuate the area and alert emergency responders. Only trained personnel
with appropriate PPE should attempt to clean up a major spill[1][11]. Prevent the spilled
material from entering drains or water courses[1].

. Final Disposal:

Dispose of waste materials through an approved waste disposal plant or licensed
contractor[11][12].
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» Follow all local, state, and federal regulations for chemical waste disposal. Do not mix with
other waste unless instructed to do so by your institution's environmental health and safety
department[11].

o Handle uncleaned containers as you would the product itself[11].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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